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Compound of Interest

Compound Name: 2-Amino-5-chloropyridin-3-ol

Cat. No.: B1279299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, properties, and

synthesis of 2-Amino-5-chloropyridin-3-ol. This compound is of interest to researchers in

medicinal chemistry and drug development due to its specific chemical features.

Molecular Properties and Structure
2-Amino-5-chloropyridin-3-ol is a heterocyclic compound with the molecular formula

C5H5ClN2O.[1] Its chemical identity is defined by the presence of a pyridine ring substituted

with an amino group, a chloro group, and a hydroxyl group.

The key physicochemical properties of 2-Amino-5-chloropyridin-3-ol are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C5H5ClN2O PubChem[1]

Molecular Weight 144.56 g/mol PubChem[1]

Exact Mass 144.0090405 Da PubChem[1]

IUPAC Name 2-amino-5-chloropyridin-3-ol PubChem[1]

CAS Number 40966-87-8 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Rotatable Bond Count 0 PubChem[1]

The two-dimensional chemical structure of 2-Amino-5-chloropyridin-3-ol is depicted in the

following diagram, generated using the DOT language. The structure illustrates the

arrangement of the pyridine ring with its substituents at the 2, 3, and 5 positions.
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Start: Prepare Reagent Mixture

Stir in Autoclave
(10h, 170°C, N₂)

Neutralize with HCl

Evaporate Water

Hot Extraction with Ethyl Acetate (2x)

Purify with Active Charcoal

Evaporate Solvent

End Product:
2-Amino-5-chloropyridin-3-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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